Cas no 24058-88-6 (3-Butene-1,2-diol,2-methyl-)

3-Butene-1,2-diol,2-methyl- structure
3-Butene-1,2-diol,2-methyl- structure
Product Name:3-Butene-1,2-diol,2-methyl-
CAS No:24058-88-6
MF:C5H10O2
MW:102.131701946259
CID:254933
PubChem ID:185554
Update Time:2025-04-19

3-Butene-1,2-diol,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Butene-1,2-diol,2-methyl-
    • 2-methylbut-3-ene-1,2-diol
    • 2-methyl-3-butene-1,2-diol
    • 24058-88-6
    • (2r12s)-1,2-dihydroxy-2-methyl-3-butene
    • DTXSID70946906
    • 3-Butene-1,2-diol, 2-methyl-
    • SCHEMBL5052737
    • Inchi: 1S/C5H10O2/c1-3-5(2,7)4-6/h3,6-7H,1,4H2,2H3
    • InChI Key: XZRGYMKUQMPDQH-UHFFFAOYSA-N
    • SMILES: OC(C=C)(C)CO

Computed Properties

  • Exact Mass: 102.0681
  • Monoisotopic Mass: 102.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 70.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

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